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Compound of Interest

Compound Name: D(+)-Galactosamine hydrochloride

Cat. No.: B10786984

Essential Safety and Handling Guide for D(+)-
Galactosamine Hydrochloride

This guide provides comprehensive safety and logistical information for the handling and
disposal of D(+)-Galactosamine hydrochloride, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is crucial for ensuring a safe
laboratory environment.

l. Personal Protective Equipment (PPE)

While D(+)-Galactosamine hydrochloride is not classified as a hazardous substance under
GHS/OSHA criteria, its use as an experimental toxin to induce liver injury in research models
necessitates careful handling to minimize exposure.[1] The following personal protective
equipment is recommended as a minimum standard of practice.
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Il. Operational Plan: Step-by-Step Handling

Procedures

This section details the procedural steps for safely handling D(+)-Galactosamine

hydrochloride from receipt to experimental use.

1. Receiving and Storage:

Upon receipt, inspect the package for any signs of damage.[2]
Wear a lab coat and nitrile gloves during inspection.
Verify the container is sealed and properly labeled.

Store in a cool, dry, and well-ventilated place, away from strong oxidizing agents.[3][4] The
recommended storage temperature is often refrigerated or at -20°C for long-term stability.[4]

[5]

. Weighing the Powder:
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All handling of powdered D(+)-Galactosamine hydrochloride should be conducted in a
designated area, preferably within a certified chemical fume hood or a ventilated balance
enclosure to prevent inhalation of airborne particles.[2][6]

Don the appropriate PPE: a lab coat, double nitrile gloves, and safety goggles.[2] If a fume
hood is unavailable, an N95 respirator is recommended.[7]

Use dedicated, clean spatulas and weigh boats.

Handle the powder gently to minimize aerosolization.

After weighing, securely close the primary container.

Clean the balance and surrounding surfaces with a damp cloth or towel to remove any
residual powder. Dispose of cleaning materials as chemical waste.

. Solution Preparation:

Prepare solutions in a chemical fume hood to minimize inhalation exposure.[3]

Aqueous Solutions: D(+)-Galactosamine hydrochloride is soluble in water and phosphate-
buffered saline (PBS).[5][8]

o Calculate the required mass of the solid for your desired concentration and volume.[1]

o Weigh the appropriate amount of powder as described in the previous step.

o Transfer the solid to a suitable volumetric flask.

o Add a portion of the solvent (e.g., deionized water or PBS) and swirl gently to dissolve the
solid.[7]

o Once dissolved, add the remaining solvent to reach the final volume.

o Stopper the flask and invert several times to ensure the solution is homogeneous.[9]

o Aqueous solutions are not recommended to be stored for more than one day.[5]
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e Organic Solvent Solutions: This compound is also soluble in organic solvents like DMSO,
ethanol, and DMF.[5]

o Follow the same general procedure as for aqueous solutions, using the appropriate
organic solvent.

o When preparing stock solutions in organic solvents, it is recommended to purge the
solvent with an inert gas.[5]

o Ensure that for subsequent dilutions into aqueous buffers for biological experiments, the
residual amount of the organic solvent is insignificant, as it may have physiological effects.

[5]

o Clearly label all solutions with the chemical name, concentration, solvent, date of
preparation, and your initials.

lll. Disposal Plan

Proper disposal of D(+)-Galactosamine hydrochloride and associated waste is essential to
prevent environmental contamination.

e Unused Product and Contaminated Solids:

o Dispose of expired or unwanted solid D(+)-Galactosamine hydrochloride as chemical
waste.

o Collect all contaminated disposable items, such as gloves, weigh boats, pipette tips, and
paper towels, in a designated, sealed, and clearly labeled hazardous waste container.[2]

[3]
o This waste should be offered to a licensed disposal company.[3]
¢ Liquid Waste (Solutions):

o Collect all unused solutions and rinsates containing D(+)-Galactosamine hydrochloride
in a designated, sealed, and labeled hazardous waste container.

o Do not pour chemical waste down the drain.[10]
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o Empty Containers:

o "Empty" containers should be triple-rinsed with a suitable solvent. The rinsate must be
collected and handled as hazardous waste.[11]

o After rinsing, remove or deface the label before disposing of the container in the regular
trash or recycling, in accordance with your institution's policies.[11]

IV. Quantitative Data Summary

Property Value Reference
CAS Number 1772-03-8 [4][10]
Molecular Formula CeH13NOs - HCI [12]
Molecular Weight 215.6 g/mol [5]

Off-white to white crystalline
Appearance _ [4][5][12]
solid/powder

Melting Point 182 - 185 °C [4][12]

Water: ~25 mg/mLPBS (pH
N 7.2): ~10 mg/mLDMSO: ~25
Solubility mg/MLDME: ~25 [BI5I515]15]

mg/mLEthanol: ~5 mg/mL

V. Visual Workflow and Logic Diagrams

The following diagrams illustrate the safe handling workflow and the decision-making process
for selecting appropriate PPE.
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Caption: Workflow for handling D(+)-Galactosamine hydrochloride.
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Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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